2-Amino-5-methylnicotinic acid
Overview
Description
2-Amino-5-methylnicotinic acid is a chemical compound with the molecular formula C7H8N2O2 . It is used in early discovery research .
Molecular Structure Analysis
The molecular structure of 2-Amino-5-methylnicotinic acid is represented by the linear formula C7H8N2O2 . It has a molecular weight of 152.15 .Physical And Chemical Properties Analysis
2-Amino-5-methylnicotinic acid is a solid substance . Its physical and chemical properties are not explicitly detailed in the available resources.Scientific Research Applications
Nonlinear Optics and Optical Limiting Applications
Scientific Field
Summary of the Application
2-Amino-5-nitropyridine 4-chlorobenzoic acid (1:1), a potentially useful organic adduct compound, has been synthesized and grown as optically transparent single crystals. This material is considered to have potential for nonlinear optics and optical limiting applications .
Methods of Application or Experimental Procedures
The compound was synthesized and grown as optically transparent single crystals by conventional slow evaporation solution technique (SEST) for the first time in the literature . The formation of new crystalline material was confirmed by the single-crystal X-ray diffraction (SXRD) analysis .
Results or Outcomes
The grown crystal possesses good thermal stability of about 187 °C . The third-order nonlinear optical (NLO) coefficients, such as nonlinear absorption ( β ), nonlinear refraction ( n2 ), and nonlinear susceptibility ( χ(3) ), have been evaluated by utilizing a solid-state laser of wavelength 532 nm . The optical limiting threshold of the grown crystal is found to be 7.8 mW/cm 2 when using the solid-state laser of wavelength 532 nm .
Structural Modification of Natural Products
Scientific Field
Medicinal and Pharmaceutical Chemistry
Summary of the Application
Amino acids, including 2-Amino-5-methylnicotinic acid, are used in the structural modification of natural products . Natural products and their derivatives are important sources for drug discovery; however, they usually have poor solubility and low activity and require structural modification . The introduction of amino acids into natural products is expected to improve the performance of these products and minimize their adverse effects .
Methods of Application or Experimental Procedures
The structures of amino acids are simple and diverse, and their pharmacological activities are extensive. These features are commonly employed in drug synthesis and structural modification . For example, various amino acids, including methionine, threonine, valine, and phenylalanine, are used to modify glycyrrhetinic acid to obtain more effective derivatives .
Results or Outcomes
These compounds could protect the growth of E. coli, Bacillus subtilis, and yeast against high concentrations of DMF .
Synthesis of Organic Adduct Compounds
Summary of the Application
2-Amino-5-methylnicotinic acid is used in the synthesis of organic adduct compounds . These compounds are potentially useful in various fields, including materials science .
Methods of Application or Experimental Procedures
The compound is synthesized and grown as optically transparent single crystals by conventional slow evaporation solution technique (SEST) . The formation of new crystalline material is confirmed by the single-crystal X-ray diffraction (SXRD) analysis .
Results or Outcomes
The grown crystal possesses good thermal stability . The third-order nonlinear optical (NLO) coefficients, such as nonlinear absorption (β), nonlinear refraction (n2), and nonlinear susceptibility (χ(3)), have been evaluated . The optical limiting threshold of the grown crystal is found to be 7.8 mW/cm2 .
properties
IUPAC Name |
2-amino-5-methylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-4-2-5(7(10)11)6(8)9-3-4/h2-3H,1H3,(H2,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALUDNRSFBWZFSA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10609341 |
Source
|
| Record name | 2-Amino-5-methylpyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10609341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-methylnicotinic acid | |
CAS RN |
532440-94-1 |
Source
|
| Record name | 2-Amino-5-methylpyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10609341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-5-methylpyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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